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Compound of Interest

Compound Name: BRD4 Inhibitor-24

Cat. No.: B5531769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the currently available patent

information for "BRD4 Inhibitor-24," a compound also identified as "compound 3U." This

inhibitor of the bromodomain and extra-terminal domain (BET) family of proteins, specifically

targeting BRD4, has shown potential as an anti-tumor agent. This document synthesizes the

publically accessible data, focusing on its biological activity and the associated intellectual

property.

Core Compound Information
"BRD4 Inhibitor-24" is primarily associated with the Chinese patent CN107721975A. Our

investigation indicates that this patent is the foundational source for the initial biological data

available for this compound.

Quantitative Biological Data
The primary quantitative data available for BRD4 Inhibitor-24 pertains to its in vitro anti-

proliferative activity against two cancer cell lines. This data is summarized in the table below.
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Compound
Identifier

Cell Line IC50 (µM) Patent Reference

BRD4 Inhibitor-24

(compound 3U)

MCF7 (Human Breast

Adenocarcinoma)
33.7 CN107721975A[1]

BRD4 Inhibitor-24

(compound 3U)

K562 (Human Chronic

Myelogenous

Leukemia)

45.9 CN107721975A[1]

Experimental Protocols
A detailed exposition of the experimental protocols for the synthesis, biochemical, and cellular

assays of BRD4 Inhibitor-24 is contingent on the full text of the patent CN107721975A. At

present, a publicly available, full English translation of this patent is not accessible through

standard patent databases and search engines.

The typical methodologies for evaluating BRD4 inhibitors generally involve the following

experimental workflows:

General Experimental Workflow for BRD4 Inhibitor
Evaluation```dot
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Compound Synthesis & Characterization

In Vitro Evaluation

In Vivo & Preclinical Studies

Chemical Synthesis

Purification (e.g., HPLC)

Structural Verification (e.g., NMR, MS)

Biochemical Assays
(e.g., TR-FRET, AlphaScreen)

Target Potency (IC50/Ki)

Cellular Assays
(e.g., Cell Viability, Target Engagement)

Cellular Efficacy (EC50)

Pharmacokinetics (PK)

Efficacy in Animal Models

Toxicology Studies

Click to download full resolution via product page

Caption: Mechanism of action of BRD4 inhibitors in suppressing oncogene transcription.
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Limitations and Path Forward
The comprehensive technical analysis of "BRD4 Inhibitor-24" is currently limited by the lack of

a publicly available, full English translation of the foundational patent, CN107721975A. To

advance the understanding of this compound, the following steps are recommended:

Acquisition of Full Patent Text: Utilize professional patent search services or legal counsel to

obtain the full, original Chinese text of CN107721975A.

Professional Translation: Commission a professional translation of the patent document, with

a focus on the "Examples" and "Methods" sections, which will contain the detailed

experimental protocols.

Further Literature Search: Conduct ongoing searches in scientific databases (e.g., PubMed,

Scopus, Web of Science) for publications that may cite this patent or disclose further data on

"compound 3U."

This guide will be updated as more information becomes publicly accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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